2,5-dichloro-N,N-dimethylbenzamide
Overview
Description
“2,5-dichloro-N,N-dimethylbenzamide” is a chemical compound with the molecular formula C9H9Cl2NO . It has a molecular weight of 218.08 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: CN©C(=O)C1=C(C=CC(=C1)Cl)Cl . This indicates that the compound contains a benzamide core with two chlorine atoms and a dimethylamino group attached to the benzene ring .Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis of Analog Compounds : The synthesis of compounds like 2-Amino-5-chloro-N,3-dimethylbenzamide demonstrates the utility of similar chemical structures in producing derivatives with potentially different properties or applications (Zhang Zho, 2014).
- Preparation Techniques : Studies on compounds such as 3,5-Dimethylbenzamide showcase various preparation methods that are relevant to the chemistry of compounds like 2,5-dichloro-N,N-dimethylbenzamide (Zheng Su, 2003).
Spectroscopy and Molecular Studies
- NMR Spectroscopy Analysis : Research on the carbon-13 NMR spectra of para-substituted N,N-dimethylbenzamides provides insights into the molecular structure and behavior of related compounds (Ronald G. Jones & J. M. Wilkins, 1978).
- Infrared Spectral Studies : Investigations into the hydration of N,N-dimethylbenzamide in dioxane-water mixtures offer molecular-level understanding of the structure and behavior of similar amides (Mitsue. Kobayashi & R. Matsushita, 1990).
Pharmacology and Bioactivity
- Synthesis and Bioactivity : Research on 2-Benzoyl Pyrimidine Derivatives, sharing structural similarities with this compound, contributes to understanding the pharmacological properties and potential applications in drug development (Q. Lü et al., 2015).
- Imaging Agent Development : The development of compounds like N,N-dimethyl-2-(2-amino-4-[18F]fluorophenylthio)benzylamine for serotonin transporter imaging highlights the potential use of similar compounds in medical imaging (G. G. Shiue et al., 2003).
Environmental Applications
- Photocatalytic Degradation : Studies on the photodecomposition of similar compounds like propyzamide using TiO2-loaded adsorbent supports indicate potential environmental applications in degrading hazardous compounds (T. Torimoto et al., 1996).
Future Directions
properties
IUPAC Name |
2,5-dichloro-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO/c1-12(2)9(13)7-5-6(10)3-4-8(7)11/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTVGIVMOPUSSRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CC(=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301296106 |
Source
|
| Record name | 2,5-Dichloro-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301296106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90526-01-5 |
Source
|
| Record name | 2,5-Dichloro-N,N-dimethylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=90526-01-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dichloro-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301296106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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